Cas no 1399654-57-9 (5-Bromo-1-(4-chlorophenyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-Bromo-1-(4-chlorophenyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1399654-57-9
• MF: C₁₀H₆BrClN₂O₂
• MW: 301.523840427399
• CID: 4826514
• Update Time: 2023-08-19

5-Bromo-1-(4-chlorophenyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-(4-chlorophenyl)-1H-pyrazole-4-carboxylic acid
• 5-Bromo-1-(4-chloro-phenyl)-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C10H6BrClN2O2/c11-9-8(10(15)16)5-13-14(9)7-3-1-6(12)2-4-7/h1-5H,(H,15,16)
• InChI Key： WZUYOGWTEZSGRN-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)C=NN1C1C=CC(=CC=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• XLogP3: 3.1
• Topological Polar Surface Area: 55.1